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Compound of Interest

Compound Name: 16-Oxoprometaphanine

Cat. No.: B12324077 Get Quote

Despite a comprehensive search for the scientific literature and available chemical databases,

there is currently no publicly available information on the in vivo experimental use, mechanism

of action, or biological activity of the compound 16-Oxoprometaphanine.

While the existence of 16-Oxoprometaphanine is confirmed through its Chemical Abstracts

Service (CAS) number (58738-31-1) and molecular formula (C20H23NO6), there is a

significant absence of published research detailing its application in any biological system,

particularly in in vivo models. This lack of data prevents the creation of the requested detailed

application notes and protocols.

Specifically, the following critical information required for the development of in vivo

experimental designs is not available:

Mechanism of Action: The biological target(s) and the signaling pathways modulated by 16-
Oxoprometaphanine are unknown.

Pharmacokinetics and Pharmacodynamics: There is no data on the absorption, distribution,

metabolism, and excretion (ADME) of the compound, nor on its dose-response relationship

in any animal model.

Efficacy and Toxicity: No studies have been published that describe the therapeutic effects or

the safety profile of 16-Oxoprometaphanine in vivo.
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Preclinical Studies: A thorough search did not yield any preclinical research, including in vitro

studies, that would provide a basis for designing in vivo experiments.

Without this fundamental information, it is not possible to provide researchers, scientists, and

drug development professionals with the necessary protocols, quantitative data, or

visualizations for conducting in vivo studies with 16-Oxoprometaphanine. The creation of

tables summarizing quantitative data, detailed experimental methodologies, and signaling

pathway diagrams is therefore unachievable.

Researchers interested in this compound would need to undertake foundational in vitro studies

to first elucidate its basic biological properties before any meaningful in vivo experimental

design can be proposed.

To cite this document: BenchChem. [No Publicly Available Data for In Vivo Experimental
Design Using 16-Oxoprometaphanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12324077#in-vivo-experimental-design-using-16-
oxoprometaphanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12324077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

